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Compound Focus: 2-Bromo-1-octene

CAS No.: 13249-60-0

Cat. No.: S763700

Get Quote

Chemical Data Summary

The table below summarizes the basic identification and physico-chemical properties of 2-Bromo-1-octene

as gathered from the search results.

Property Description

CAS Number 13249-60-0 [1] [2] [3]

Molecular Formula C8H15Br [1] [2] [3]

Molecular Weight 191.11 g/mol [2] [3]

Boiling Point 183.9°C at 760 mmHg (estimate) [1]

Density 1.133 g/cm³ (estimate) [1]

Refractive Index n20/D 1.462 (estimate) [1]

Common Synonyms 2-Bromooct-1-ene; 1-Octene, 2-bromo- [1] [2]
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While specific protocols are not available, the search results indicate the following:

Synthetic Intermediate: The primary use of 2-Bromo-1-octene is as a building block in organic
synthesis [1] [2].

Preparation Product: One source lists 2,4-Octadiene as a preparation product derived from 2-
Bromo-1-octene, suggesting its utility in synthesizing more complex molecules [2].

Patent Status: Note that one source mentions this compound may be a "patent product," which could
restrict its commercial availability or use [2].

Supplier Information

The following suppliers list 2-Bromo-1-octene, though you should verify current availability and pricing

directly with them.

Supplier Purity Packaging Price (as of 2021)

Rieke Metals, Inc. [2] [3] 97% [3] 1g, 2g [3] $391 (1g) [3]

Matrix Scientific [2] [3] 95% [3] 1g, 2g, 5g [2] [3] $415 (1g) [3]

J & K SCIENTIFIC LTD. [2] [3] 95% [2] 10g, 1g, 25g, 2g, 5g [2] Information missing

Retrosynthetic Analysis

The diagram below illustrates a potential retrosynthetic strategy for 2-Bromo-1-octene, breaking it down

into simpler starting materials. This is a logical approach a researcher might take when planning its

synthesis.
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Limitations and Further Research

A significant challenge is the lack of detailed experimental procedures and specific application examples

in the available search results. To obtain this critical information, I suggest you:

Consult Scientific Literature: Search specialized databases like SciFinder, Reaxys, or PubMed for

journal articles that use this specific compound.
Review Patent Literature: Investigating the patents that cover this compound (as hinted at in one

source [2]) may provide detailed synthetic methods and applications.
Contact Suppliers: Reach out to the listed suppliers directly, as they may provide technical data

sheets or application notes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [2-Bromo-1-octene as synthetic intermediate]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b763700#2-bromo-1-octene-as-

synthetic-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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